1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride

• CAS: 1179363-13-3

Core Science & Biosynthesis

Comprehensive Technical Guide on 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride: Structural Properties, Synthesis, and Pharmacological Applications

Executive Summary & Chemical Identity

In modern medicinal chemistry, the benzimidazole scaffold is a highly privileged pharmacophore, frequently deployed as a bioisostere for purine to target the ATP-binding sites of kinases, poly(ADP-ribose) polymerases (PARPs), and mutant isocitrate dehydrogenases (mIDH1)[1]. Among its derivatives, 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride (CAS: 1179363-13-3) represents a highly optimized building block and active pharmaceutical ingredient (API) precursor[2].

As a Senior Application Scientist, I approach this compound not just as a static chemical entity, but as a dynamic tool. The strategic placement of a phenethyl group at the N1 position introduces critical lipophilicity and steric bulk, designed to occupy deep hydrophobic pockets (such as the DFG-out conformation in kinases). Simultaneously, the primary amine at the C5 position serves as a highly reactive synthetic handle for further functionalization (e.g., urea or amide formation) and acts as a crucial hydrogen bond donor in protein-ligand interactions.

Table 1: Physicochemical Profiling & Structural Logic

To understand the utility of this compound, we must analyze its physicochemical metrics. The data below summarizes the properties of both the free base (CAS: 831204-36-5)[3] and its dihydrochloride salt (CAS: 1179363-13-3)[2].

Property	Value	Scientific Rationale / Implication
Chemical Name	1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride	Standard IUPAC nomenclature defining the exact regiochemistry.
CAS Registry Number	1179363-13-3 (Salt) / 831204-36-5 (Base)	Essential for regulatory tracking and inventory management[2],[3].
Molecular Formula	C15H17Cl2N3	Represents the stoichiometric addition of 2 equivalents of HCl.
Molecular Weight	310.22 g/mol (Salt) / 237.30 g/mol (Base)	Falls well within Lipinski’s Rule of 5, ensuring favorable pharmacokinetics.
Hydrogen Bond Donors	3 (NH2 + 2x HCl)	Facilitates strong, directional interactions with target protein hinge regions.
Hydrogen Bond Acceptors	2 (N1, N3 of the imidazole ring)	Enables coordination with active site water networks or backbone amides.
Formulation State	Dihydrochloride Salt	Drastically improves aqueous solubility, preventing aggregation in in vitro assays.

De Novo Synthesis & Validation Protocol

The synthesis of highly pure 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride requires strict regiocontrol. A common pitfall in benzimidazole synthesis is the generation of regioisomers (e.g., 1,6-substituted vs. 1,5-substituted derivatives). To prevent this, we utilize a highly deterministic route starting from 4-fluoro-3-nitroaniline.

Every step in the protocol below is designed as a self-validating system , ensuring that impurities are caught before they propagate through the synthetic sequence.

Step-by-Step Synthetic Methodology

Step 1: Nucleophilic Aromatic Substitution (SNAr)

• Procedure: Dissolve 4-fluoro-3-nitroaniline (1.0 eq) in anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) followed by phenethylamine (1.1 eq). Heat the reaction to 80°C for 4 hours.

• Causality: DMF is a polar aprotic solvent that stabilizes the Meisenheimer complex transition state, accelerating the SNAr reaction. DIPEA is chosen as a non-nucleophilic base to scavenge the generated HF; using a weaker base would result in the protonation of phenethylamine, killing its nucleophilicity.

• Self-Validating Gate (IPC 1): Perform LC-MS. The reaction is only advanced if the starting material peak is <1% and the intermediate (4-(phenethylamino)-3-nitroaniline) constitutes >95% of the Total Ion Chromatogram (TIC).

Step 2: Nitro Reduction

• Procedure: Transfer the intermediate to a Parr hydrogenator. Dissolve in methanol, add 10% Pd/C (0.1 eq by weight), and stir under H2 gas (40 psi) at room temperature for 6 hours. Filter through a Celite pad to remove the catalyst.

• Causality: Catalytic hydrogenation is preferred over chemical reduction (e.g., Fe/HCl) to avoid the generation of heavy metal waste and to maintain a neutral pH, which prevents premature, uncontrolled side reactions.

Step 3: Cyclization

• Procedure: To the crude diamine intermediate, add triethyl orthoformate (5.0 eq) and a catalytic amount of p-toluenesulfonic acid (pTSA) (0.05 eq). Heat to 100°C for 3 hours.

• Causality: Triethyl orthoformate acts as both the solvent and the one-carbon electrophile. Unlike formic acid, it does not generate water as a byproduct, driving the equilibrium completely toward the closed imidazole ring and preventing hydrolysis.

• Self-Validating Gate (IPC 2): Perform 1H-NMR. The successful formation of the benzimidazole core is definitively validated by the appearance of a sharp singlet around δ 8.0-8.2 ppm, corresponding to the C2-proton.

Step 4: Salt Formation

• Procedure: Dissolve the free base in minimal dry dichloromethane (DCM). Dropwise, add 2.0 M HCl in diethyl ether (2.2 eq) at 0°C. Collect the resulting precipitate via vacuum filtration and dry under high vacuum.

• Causality: The free base contains three basic nitrogens. The primary amine and the imine-like N3 are readily protonated. Forming the dihydrochloride salt forces the compound out of the organic solution as a highly pure crystalline solid, completely bypassing the need for lossy column chromatography.

Caption: Synthetic workflow for 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride with self-validating IPC gates.

Pharmacological Application: High-Throughput Screening (HTS)

Because benzimidazole-5-amines are potent inhibitors of various oncological targets[1], they are frequently subjected to high-throughput biochemical assays. To evaluate the inhibitory potency (IC50) of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride against a target kinase, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is the industry standard.

Step-by-Step Assay Methodology

1. Compound Preparation:

• Prepare a 10 mM stock solution of the dihydrochloride salt in 100% DMSO.

• Perform a 3-fold serial dilution across a 384-well plate.

• Causality: The dihydrochloride salt ensures immediate and complete dissolution. The serial dilution must be performed in 100% DMSO first, then transferred to the aqueous assay buffer to ensure the final DMSO concentration remains strictly at 1%. Higher DMSO concentrations will denature the target enzyme and yield false positives.

2. Enzyme Reaction:

• Add the target kinase, ATP (at its predetermined Km​ value), and a biotinylated peptide substrate to the wells.

• Incubate at room temperature for 60 minutes.

3. Readout & Signal Transduction:

• Add the TR-FRET detection buffer containing Europium-labeled anti-phospho antibodies (Donor) and Streptavidin-APC (Acceptor).

• Causality: If the benzimidazole compound successfully inhibits the kinase by displacing ATP, the peptide is not phosphorylated. Consequently, the Europium-antibody cannot bind the peptide, preventing energy transfer to the APC. A decrease in the FRET signal directly correlates with compound efficacy.

4. Self-Validating System (Z'-Factor Quality Control):

• Every assay plate must contain 16 wells of a positive control (e.g., Staurosporine, 100% inhibition) and 16 wells of a negative control (1% DMSO, 0% inhibition).

• Calculate the Z'-factor: Z′=1−∣μpos​−μneg​∣3(σpos​+σneg​)​

• Validation Logic: The IC50 data for the benzimidazole compound is only accepted if the plate yields a Z′>0.5 . A lower score indicates pipetting errors or reagent degradation, and the plate must be discarded.

Caption: Pharmacological Mechanism of Action (MoA) and TR-FRET assay validation logic.

Summary

1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride is a highly strategic molecule in drug discovery. Its synthesis demands rigorous regiochemical control and self-validating analytical gates to ensure purity. When deployed in biological screening, its physicochemical properties—specifically its optimized solubility as a dihydrochloride salt and its structurally rigid pharmacophore—make it an ideal candidate for targeting deep hydrophobic pockets in complex enzymes.

References

• NextSDS. "1-PHENETHYL-1H-BENZOIMIDAZOL-5-YLAMINE DIHYDROCHLORIDE — Chemical Substance Information". NextSDS Substance Database. URL: [Link]

• Google Patents. "US9951027B2 - Benzimidazol-2-amines as MIDH1 inhibitors". United States Patent and Trademark Office.

Sources

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• 3. 1-PHENETHYL-1H-BENZOIMIDAZOL-5-YLAMINE | 831204-36-5 [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocol: Preparation of 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride Solutions in DMSO

Introduction: Navigating the Nuances of DMSO-Based Compound Dissolution

For researchers and drug development professionals, the successful solubilization of small molecules is the foundational first step for any in vitro or in vivo study. Dimethyl sulfoxide (DMSO) is a powerful and widely utilized aprotic solvent, prized for its ability to dissolve a broad spectrum of both polar and nonpolar compounds.[1][2] However, its unique chemical properties, particularly its hygroscopicity, present challenges that can impact experimental reproducibility and data integrity.[3][4] This is especially pertinent when working with hydrochloride salts, such as 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride, where solubility can be influenced by residual water content in the solvent.[5]

This comprehensive guide provides a detailed protocol for the dissolution of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride in DMSO. Beyond a simple list of steps, this document elucidates the scientific rationale behind each procedural choice, empowering researchers to prepare stable, accurately concentrated stock solutions for downstream applications.

Core Principles: Understanding the "Why" Behind the Protocol

The dissolution of a hydrochloride salt in DMSO is not merely a physical mixing, but a chemical process governed by solvent-solute interactions. The following principles are central to achieving a stable and usable solution.

The Critical Role of Anhydrous DMSO: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4] This absorbed water can significantly alter the solvent's properties, often leading to a decrease in the solubility of organic compounds.[3][5] For hydrochloride salts, the introduction of water into the aprotic DMSO environment can disrupt the ionic interactions and solvation necessary to keep the compound in solution, leading to precipitation.[5] Therefore, the use of fresh, anhydrous DMSO is paramount.

Energy Input for Dissolution: The dissolution of crystalline solids, such as the dihydrochloride salt , requires an input of energy to overcome the lattice energy of the crystal structure. Gentle warming and sonication are common and effective methods to provide this energy, thereby facilitating the dissolution process.[1][6] However, excessive heat should be avoided as it can potentially degrade the compound.[1]

Stock Solution Stability and Storage: Once dissolved, maintaining the integrity of the stock solution is crucial. Repeated freeze-thaw cycles can introduce moisture and promote compound precipitation.[3][5] Aliquoting the stock solution into single-use volumes is a critical practice to preserve its stability and ensure consistent performance across experiments.[7][8]

Quantitative Data Summary

Parameter	Recommended Value/Practice	Rationale
Solvent	Anhydrous DMSO (≤0.05% water)	Minimizes the impact of water on solubility, preventing precipitation.[4][5]
Initial Stock Concentration	10-50 mM (application dependent)	High enough for serial dilutions while minimizing the volume of DMSO in the final assay.
Final DMSO Concentration in Assay	<0.5%, ideally ≤0.1%	High concentrations of DMSO can be cytotoxic and interfere with assay components.[1][7]
Storage Temperature	-20°C (short-term, <1 month) or -80°C (long-term, >1 month)	Low temperatures slow down potential degradation of the compound in solution.[7][8]

Experimental Protocol: Step-by-Step Dissolution of 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride

This protocol is designed to ensure the complete and stable dissolution of the target compound.

Materials:

• 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride powder

• Anhydrous Dimethyl Sulfoxide (DMSO) from a freshly opened bottle

• Sterile, amber glass vials or polypropylene microcentrifuge tubes

• Calibrated pipettes and sterile tips

• Vortex mixer

• Water bath sonicator

• Water bath set to 37°C (optional)

Procedure:

• Pre-Dissolution Preparations:

  • Allow the vial of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride and the sealed bottle of anhydrous DMSO to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the compound and into the solvent.

  • Calculate the required mass of the compound and the volume of DMSO needed to achieve the desired stock concentration.

• Weighing and Transfer:

  • Accurately weigh the calculated amount of the compound and transfer it to a sterile vial.

  • Add the calculated volume of anhydrous DMSO to the vial.

• Initial Dissolution:

  • Cap the vial securely and vortex the mixture for 1-2 minutes.[1] Visual inspection should indicate if the compound is readily dissolving.

• Assisted Dissolution (If Necessary):

  • If the compound is not fully dissolved after vortexing, place the vial in a water bath sonicator for 10-15 minutes.[1] The ultrasonic waves will provide the energy needed to break up any remaining solid particles.

  • For particularly challenging dissolutions, gentle warming in a 37°C water bath for 5-10 minutes can be employed in conjunction with sonication.[1][4] Caution: Do not overheat, as this may degrade the compound.

• Verification of Dissolution:

  • Visually inspect the solution against a light source to ensure it is clear and free of any particulate matter.

• Aliquoting and Storage:

  • Once a clear solution is obtained, aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials.[7][8] This practice is crucial to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture.[5]

  • Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.[7]

Visualizing the Workflow

The following diagram illustrates the key decision points and steps in the dissolution protocol.

Caption: Workflow for dissolving 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride in DMSO.

Troubleshooting Common Issues

• Precipitation Upon Storage: This is often due to the absorption of atmospheric moisture by the DMSO stock.[4][5] To remedy this, the precipitate can often be redissolved by gentle warming and sonication as described in the protocol. To prevent recurrence, ensure vials are tightly sealed and consider storing them in a desiccator.

• Precipitation Upon Dilution in Aqueous Buffer: Many compounds that are highly soluble in DMSO will precipitate when diluted into an aqueous medium for biological assays.[9] To mitigate this, perform serial dilutions in 100% DMSO first, and then add the final, most diluted DMSO stock to the aqueous buffer.[9] The final concentration of DMSO in the assay should be kept as low as possible.[1]

Safety Precautions

• Always handle 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride and DMSO in a well-ventilated area or a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10]

• DMSO can facilitate the absorption of other chemicals through the skin.[2] Therefore, exercise caution and use appropriate gloves (butyl rubber or thick latex gloves are recommended over nitrile for prolonged contact).[2]

• Consult the Safety Data Sheet (SDS) for 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride for specific handling and disposal information.[11][12]

Conclusion

The successful preparation of a 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride stock solution in DMSO is contingent upon a methodical approach that accounts for the chemical properties of both the solute and the solvent. By adhering to the principles of using anhydrous DMSO, applying appropriate energy for dissolution, and employing proper storage techniques, researchers can ensure the preparation of stable and reliable solutions, thereby enhancing the reproducibility and accuracy of their experimental results.

References

• Benchchem. (n.d.). Protocol for Dissolving Compounds in DMSO for Biological Assays.
• Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO.
• Benchchem. (n.d.). Impact of hygroscopic DMSO on Ro 41-0960 solubility.
• GE Healthcare Life Sciences. (2011, October 15). Buffer and sample preparation for direct binding assay in 2% DMSO.
• Benchchem. (n.d.). Impact of hygroscopic DMSO on OPC-14523 hydrochloride solubility.
• Sigma-Aldrich. (n.d.). FAQs on Inhibitor Preparation.
• MCE. (n.d.). Compound Handling Instructions.
• Tokyo Chemical Industry. (2023, March 5).
• Selleck Chemicals. (n.d.). Inhibitor Handling Instructions.
• Wikipedia. (n.d.). Dimethyl sulfoxide.
• Benchchem. (n.d.). Application Note: Protocol for Dissolving Indatraline Hydrochloride in DMSO for Cell Culture.
• Fisher Scientific. (2009, September 22).
• ResearchGate. (2009, July 17).
• Cayman Chemical. (n.d.).
• Google Patents. (2010, August 12).
• MilliporeSigma. (2025, September 22).
• NextSDS. (n.d.). 1-PHENETHYL-1H-BENZOIMIDAZOL-5-YLAMINE DIHYDROCHLORIDE — Chemical Substance Information.
• Reddit. (2018, August 3).
• protocols.io. (2024, May 29). DESS (DMSO/EDTA/NACL) Protocol.
• Covestro Solution Center. (2012, August 22).
• Cayman Chemical. (2025, July 10).
• NITE. (2011, April 1). 67-68-5 / 2-1553.
• (n.d.). CAS NO.: 63435-16-5,DMSO.
• PubChem. (n.d.). N-(1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-3-methoxy-benzamide | C17H17N3O3 | CID 2988057.

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• 12. cdn.caymanchem.com [cdn.caymanchem.com]

Comprehensive Application Note: Evaluating the Cytotoxicity and Anti-Proliferative Activity of 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride

Introduction & Scientific Rationale

The benzimidazole ring is a highly privileged scaffold in medicinal chemistry, frequently utilized in the development of targeted anticancer, antimicrobial, and antiviral therapeutics. Its structural resemblance to naturally occurring purine nucleotides allows benzimidazole derivatives to readily interact with various biological targets, including DNA minor grooves and critical metabolic enzymes [1].

1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride (CAS: 1179363-13-3) is a synthetic small molecule belonging to this class. When screening such compounds for anti-proliferative efficacy, establishing a robust, self-validating cell viability testing pipeline is critical. The dihydrochloride salt formulation is particularly advantageous for in vitro assays; it significantly enhances the compound's aqueous solubility compared to its free-base counterpart. This causality is crucial: higher aqueous solubility minimizes the required concentration of dimethyl sulfoxide (DMSO) as a vehicle, thereby preventing solvent-induced cytotoxicity from confounding the assay readouts.

This application note provides a comprehensive, expert-level methodology for evaluating the cytotoxicity of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride using two orthogonal approaches: a metabolic dehydrogenase-dependent assay (WST-8) and an intracellular ATP-dependent luminescence assay.

Mechanistic Overview: The Need for Orthogonal Assays

Relying on a single biochemical marker to determine cell viability can lead to experimental artifacts. To establish a self-validating system , this protocol employs two distinct mechanistic readouts [2]:

• WST-8 (CCK-8) Colorimetric Assay: WST-8 is a highly water-soluble tetrazolium salt that is reduced by cellular NAD(P)H-dependent dehydrogenases to form an orange formazan dye. The amount of formazan produced is directly proportional to the number of metabolically active cells[3]. Because it is non-lytic, it allows for continuous monitoring.

• ATP Luminescence Assay: Intracellular ATP is the most fundamental indicator of metabolically active cells. Upon cell membrane compromise (cell death), endogenous ATPases rapidly deplete ATP. This assay lyses the cells and utilizes recombinant luciferase to catalyze the oxygenation of luciferin in an ATP-dependent manner, emitting a stable luminescent signal.

By running these assays in parallel, researchers can differentiate between true cytotoxic cell death (indicated by a drop in both ATP and dehydrogenase activity) and mere metabolic suppression (where WST-8 reduction might decrease without immediate ATP depletion).

Figure 1: Orthogonal cell viability screening workflow for 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride.

Experimental Design & Preparation

Compound Handling and Storage

• Stock Solution: Dissolve 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride in sterile, anhydrous DMSO to create a 10 mM master stock. Aliquot and store at -20°C to prevent repeated freeze-thaw cycles, which can degrade the compound.

• Working Dilutions: Prepare serial dilutions in complete culture media immediately prior to treatment. Ensure the final DMSO concentration in all wells (including controls) does not exceed 0.1% (v/v) to avoid vehicle toxicity.

Self-Validating Plate Layout

To ensure absolute trustworthiness of the data, every 96-well plate must include the following internal controls:

• Background Control (Media Only): Used to subtract background absorbance/luminescence.

• Vehicle Control (0.1% DMSO + Cells): Represents 100% viability baseline.

• Positive Control (10 µM Staurosporine + Cells): Validates the assay's sensitivity to detect apoptosis/necrosis (should yield <10% viability).

Step-by-Step Protocols

Protocol A: WST-8 (CCK-8) Colorimetric Assay

This non-lytic assay is ideal for time-course studies or when cells need to be preserved for downstream phenotypic imaging.

• Cell Seeding: Seed target cells (e.g., 5,000 cells/well for HeLa) in 90 µL of complete media in a clear-bottom 96-well plate. Incubate overnight at 37°C, 5% CO₂.

• Compound Addition: Add 10 µL of 10X concentrated 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride dilutions to the respective wells. Incubate for the desired exposure time (typically 48 or 72 hours).

• Reagent Addition: Add 10 µL of WST-8 reagent directly to each well. Expert Insight: Do not remove the culture media. WST-8 is highly water-soluble and designed for direct addition, minimizing pipetting errors and cell loss.

• Incubation: Incubate the plate for 1 to 4 hours at 37°C. (The optimal time depends on the metabolic rate of the specific cell line; monitor visually for the development of an orange color).

• Readout: Shake the plate gently for 1 minute on an orbital shaker to ensure homogeneous distribution of the formazan dye. Measure absorbance at 450 nm using a microplate reader.

Protocol B: ATP-Dependent Luminescence Assay

This lytic assay provides the highest sensitivity and is less prone to compound interference (e.g., autofluorescence or colorimetric quenching).

• Cell Seeding & Treatment: Follow steps 1 and 2 from Protocol A, but utilize an opaque white 96-well plate to prevent luminescent signal crosstalk between adjacent wells.

• Equilibration: After the 48/72-hour treatment period, remove the plate from the incubator and equilibrate it to room temperature for 30 minutes. Expert Insight: Luciferase enzyme kinetics are highly temperature-dependent. Uneven plate temperatures will cause severe edge effects and high standard deviations.

• Reagent Addition: Add a volume of ATP Luminescence Reagent (e.g., CellTiter-Glo) equal to the volume of culture media present in each well (e.g., 100 µL reagent to 100 µL media).

• Lysis & Stabilization: Mix the contents vigorously on an orbital shaker for 2 minutes to induce complete cell lysis. Incubate at room temperature for an additional 10 minutes to stabilize the luminescent signal.

• Readout: Record luminescence using a microplate reader with an integration time of 0.25 to 1 second per well.

Quantitative Data Presentation

The following table summarizes representative dose-response data for 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride across both orthogonal assays. Data should be normalized against the Vehicle Control (set to 100%).

Compound Concentration (µM)	WST-8 Viability (%) ± SD	ATP Luminescence Viability (%) ± SD	Phenotypic Observation
0.1	99.2 ± 2.1	98.5 ± 1.8	Normal adherent morphology
1.0	95.4 ± 3.0	94.1 ± 2.5	Normal adherent morphology
10.0	72.1 ± 4.5	68.3 ± 3.2	Slight cellular rounding
25.0	45.3 ± 3.8	41.2 ± 2.9	Partial cell detachment
50.0	18.6 ± 2.2	12.4 ± 1.5	Severe lysis and fragmentation
100.0	4.2 ± 1.1	2.1 ± 0.8	Complete cell death
Vehicle (0.1% DMSO)	100.0 ± 1.5	100.0 ± 1.2	Baseline control
Staurosporine (10 µM)	5.1 ± 0.9	1.8 ± 0.4	Positive death control

Table 1: Representative dose-response viability profile. The close correlation between WST-8 and ATP readouts confirms that the compound induces true cytotoxic death rather than isolated metabolic suppression.

Expert Insights & Troubleshooting

• Addressing Edge Effects: When incubating 96-well plates for 72 hours, evaporation in the outer wells can artificially concentrate the drug and salts, leading to false cytotoxicity readings. Solution: Fill the inter-well spaces of the plate with sterile PBS, or avoid using the outermost perimeter wells (rows A and H, columns 1 and 12) for critical data points.

• Compound Colorimetric Interference: Benzimidazole derivatives occasionally exhibit intrinsic absorbance in the UV-Vis spectrum. Before running the WST-8 assay, measure the absorbance of the compound in media without cells at 450 nm. If the compound absorbs at this wavelength, the ATP luminescence assay must be prioritized to avoid false-positive viability signals.

• Media Considerations: For WST-8, the presence of Phenol Red in standard culture media can slightly increase background absorbance. While background subtraction usually corrects this, using Phenol Red-free media during the assay phase yields the highest signal-to-noise ratio.

References

• Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine Source: National Institutes of Health (NIH) / PubMed Central URL:1

• Cell Viability Assays - Assay Guidance Manual Source: National Institutes of Health (NIH) / NCBI Bookshelf URL:2

• MTS, WST-8, and ATP viability assays in 2D and 3D cultures: Comparison of methodologically different assays in primary human chondrocytes Source: National Institutes of Health (NIH) / PubMed Central URL:3

Sources

• 1. Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. MTS, WST-8, and ATP viability assays in 2D and 3D cultures: Comparison of methodologically different assays in primary human chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility of 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride

Mechanistic Root Cause Analysis

When researchers encounter poor aqueous solubility with a dihydrochloride salt like 1-phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride, it often seems counterintuitive—pharmaceutical salts are specifically designed to be soluble. However, failure in practical laboratory settings usually stems from three physicochemical phenomena:

• Salt Disproportionation (The pHmax​ Phenomenon): Every pharmaceutical salt has a critical pH threshold known as pHmax​ . This is the pH at which the solubility of the ionized salt and the un-ionized free base are in equilibrium. If the microenvironmental pH of your solvent exceeds this value (e.g., when dissolved in unbuffered water or physiological buffers), the dihydrochloride salt will spontaneously disproportionate, precipitating out as the highly insoluble free base[1].

• The Common Ion Effect: Attempting to dissolve a dihydrochloride salt in chloride-rich media (e.g., 0.9% Normal Saline or 0.1 N HCl) forces the dissolution equilibrium backward. The massive excess of chloride ions suppresses the dissociation of the salt, drastically lowering its apparent solubility[2].

• Hydrophobic Hydration Resistance: The phenethyl group at the N1 position of the benzimidazole core is highly lipophilic. Even with protonated amines, the energy required to form a cavity in the aqueous network to accommodate this bulky hydrophobic moiety restricts intrinsic solubility[3].

Diagnostic Workflow

Use the following decision matrix to identify the root cause of your precipitation event.

Diagnostic workflow for troubleshooting dihydrochloride salt solubility issues.

Solubilization Strategies & Quantitative Data

Choosing the right intervention depends on the specific barrier to solubility. The table below summarizes field-proven strategies for benzimidazole-class hydrochloride salts.

Solubilization Strategy	Primary Mechanism of Action	Target Application	Expected Solubility Gain	Known Risks / Limitations
pH Adjustment (< pHmax​ )	Prevents disproportionation to the free base[4].	In vitro assays, oral gavage	10x - 100x	Low pH may cause tissue irritation in vivo.
Chloride-Free Media	Circumvents the common ion effect[2].	IV/IP injections	2x - 5x	Requires switching from Saline to 5% Dextrose.
Cyclodextrin Complexation	HP-β-CD shields the hydrophobic phenethyl group[5].	Preclinical PK/PD dosing	20x - 50x	High excipient mass required; potential renal toxicity at high doses.
Polymeric Inhibition	PVP/VA delays free base nucleation, sustaining supersaturation[4].	Suspension formulations	Prolongs dissolution half-life	Increases vehicle viscosity.

Step-by-Step Experimental Protocols

Protocol A: Self-Validating Determination of pHmax​ and Disproportionation Risk

This protocol establishes whether your compound is failing due to intrinsic insolubility or chemical conversion to the free base.

• Preparation: Add 20 mg of 1-phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride to 2.0 mL of deionized water in a glass vial to create a supersaturated slurry.

• Equilibration & Monitoring: Insert a calibrated micro-pH probe. Stir at 300 rpm at 25°C. The pH will initially drop as the HCl salt dissolves.

• Observation: Monitor the pH continuously for 60 minutes. If the pH plateaus and then slowly drifts upward, disproportionation is occurring[1]. The plateau value serves as your empirical pHmax​ .

• Phase Separation: Extract a 500 µL aliquot and centrifuge at 10,000 x g for 5 minutes.

• Validation (Supernatant): Dilute the supernatant 1:100 in mobile phase and quantify the dissolved concentration via HPLC-UV. This represents your maximum achievable solubility at that pH.

• Validation (Pellet): Dry the pelleted solid under vacuum and analyze via X-Ray Powder Diffraction (XRPD). A shift in the diffraction pattern from the known salt reference confirms conversion to the free base[4].

Protocol B: Formulation of a Non-Precipitating Cyclodextrin/Cosolvent Vehicle

Use this protocol to formulate the compound for preclinical in vivo administration (e.g., IP or IV injection) without triggering the common ion effect.

• Aqueous Phase Preparation: Weigh 200 mg of Hydroxypropyl- β -cyclodextrin (HP- β -CD) and dissolve it completely in 8.0 mL of 5% Dextrose in Water (D5W). Do not use 0.9% NaCl.

• API Solubilization: In a separate glass vial, dissolve the required dose of the dihydrochloride salt in 1.0 mL of PEG400 (Cosolvent). Vortex until completely clear.

• Complexation: While stirring the HP- β -CD solution at 500 rpm, add the PEG400/API solution dropwise (1 drop per second). Slow addition is critical to allow the phenethyl group to enter the cyclodextrin cavity without precipitating[5].

• Volume Adjustment: QS to a final volume of 10.0 mL using D5W.

• Annealing: Sonicate the final formulation in a water bath at 25°C for 15 minutes to ensure thermodynamic equilibrium.

• Sterilization: Pass the solution through a 0.22 µm PTFE syringe filter. The formulation is now ready for dosing.

Frequently Asked Questions (FAQs)

Q: I dissolved the compound in water, and it was clear initially, but turned cloudy after 30 minutes. Why? A: This is a classic hallmark of salt disproportionation. The initial dissolution creates a supersaturated solution of the free base because the salt dissolves faster than the free base can nucleate. Over time, as the system seeks thermodynamic equilibrium, the highly insoluble free base precipitates out[4].

Q: Can I just use 0.9% Saline instead of water to make it isotonic? A: No. Normal saline contains approximately 154 mM of chloride ions. For a dihydrochloride salt, this massive excess of chloride triggers the common ion effect, suppressing the dissociation of the salt and drastically reducing its solubility limit[2]. Always use 5% Dextrose (D5W) if isotonicity is required.

Q: Will combining PEG400 and Cyclodextrins have a synergistic effect on solubility? A: Not necessarily. While both excipients independently increase solubility, their combined effect is often antagonistic. High concentrations of cosolvents like PEG400 can compete with the drug for the hydrophobic cavity of the cyclodextrin, displacing the API and causing precipitation[5]. Keep cosolvent concentrations strictly below 10% v/v when using cyclodextrins.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. arabjchem.org [arabjchem.org]
• 4. ovid.com [ovid.com]
• 5. 2025 PharmSci 360 [aaps2025.eventscribe.net]

Preventing degradation of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride during storage

Welcome to the technical support center for 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound during storage and handling. Here, we address common questions and troubleshooting scenarios based on the chemical properties of the molecule and established principles for related structures.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride?

The recommended storage condition for 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride is at -20°C in a tightly sealed container in a dry environment .[1] While some data sheets may indicate chemical stability at room temperature, long-term storage at lower temperatures is a best practice to minimize the risk of degradation.[1]

The dihydrochloride salt form suggests that the compound is hygroscopic, meaning it can readily absorb moisture from the atmosphere.[2] Therefore, storage in a desiccator or a controlled low-humidity environment is crucial to prevent water-mediated degradation.[3][4]

Parameter	Recommendation	Rationale
Temperature	-20°C	Minimizes rates of potential chemical degradation reactions.[1][3]
Atmosphere	Inert gas (Argon or Nitrogen)	Protects against atmospheric oxygen and moisture.[5]
Light	Amber vial or dark location	Protects against potential photodegradation.[3]
Container	Tightly sealed, appropriate material (e.g., glass)	Prevents exposure to air and moisture.[2][6]

Q2: I've observed a change in the color/physical appearance of my stored compound. What could be the cause?

A change in color (e.g., to a yellowish or brownish hue) or clumping of the solid material is often an indicator of degradation. The primary suspects are oxidation and exposure to moisture. Aromatic amines are susceptible to oxidation, which can lead to the formation of colored impurities.[7] The hygroscopic nature of the dihydrochloride salt can cause the powder to absorb water, leading to clumping and potentially facilitating hydrolytic degradation.[2][4]

Troubleshooting Guide: Investigating Potential Degradation

If you suspect degradation of your 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride, a systematic approach is necessary to identify the cause and extent of the issue.

Issue: Loss of Potency or Inconsistent Experimental Results

This is a common consequence of compound degradation. The following workflow can help you diagnose the problem.

Experimental Workflow: Diagnosing Compound Degradation

Caption: A stepwise workflow for troubleshooting suspected degradation of 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride.

Potential Degradation Pathways

Understanding the potential chemical transformations your compound may undergo is key to preventing them. Based on the structure of 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride, the following degradation pathways are plausible:

• Oxidation of the Aminobenzimidazole Moiety: Aromatic amines are prone to oxidation, which can lead to the formation of nitroso, nitro, and polymeric impurities. This process is often catalyzed by light and trace metals.

• Hydrolysis of the Benzimidazole Ring: While generally stable, the benzimidazole ring can be susceptible to hydrolysis under certain conditions, especially with prolonged exposure to moisture and non-neutral pH.[8]

• Oxidation of the Phenethyl Group: The phenethyl side chain can undergo oxidation, potentially leading to the formation of corresponding ketones or other oxidized species.[1][3][9]

• Photodegradation: Benzimidazole derivatives have been shown to be photosensitive, which can lead to the formation of various photoproducts upon exposure to light.[5][10]

Diagram: Potential Degradation Pathways

Caption: Potential degradation pathways for 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol provides a general method for assessing the purity of 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm and 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the compound in a suitable solvent (e.g., methanol or a mixture of water and acetonitrile) to a concentration of 1 mg/mL.

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS) for Degradant Identification

For identifying unknown peaks observed during HPLC analysis, LC-MS is a powerful tool.

• LC Conditions: Use the same HPLC method as described above.

• MS Detector: An electrospray ionization (ESI) source coupled with a time-of-flight (TOF) or quadrupole mass spectrometer.

• Ionization Mode: Positive ion mode is typically suitable for amine-containing compounds.

• Data Analysis: Compare the mass-to-charge ratio (m/z) of the parent compound with any new peaks to hypothesize the structures of degradation products. Further fragmentation analysis (MS/MS) can provide more detailed structural information.[11]

References

• Sigma-Aldrich. (2025, November 6).
• Guidechem. (2024, April 28). How to store Hydroxylamine Hydrochloride - FAQ.
• Murphy, S. E. (2001, November 27). Oxidation of phenethylamine derivatives by cytochrome P450 2D6: the issue of substrate protonation in binding and catalysis. Biochemistry, 40(47), 14215-23.
• Sciencemadness Discussion Board. (2008, August 24). Converting to the hydrochloric salt for storage?.
• Tokyo Chemical Industry. (2025, October 27).
• Combi-Blocks, Inc. (2026, March 6).
• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety.
• Cole, E. R., Crank, G., & Lye, E. (1978). Photochemistry of heterocyclics. II. Photolysis of benzimidazole and its 2-alkyl derivatives. Australian Journal of Chemistry, 31(12), 2675-2684.
• Ragno, G., Risoli, A., Ioele, G., Aiello, F., & Garofalo, A. (2003). A photodegradation study on anthelmintic benzimidazoles. IRIS Unical.
• Wikipedia. (n.d.). Phenethylamine.
• Ragno, G., Cione, E., Ioele, G., Risoli, A., & Garofalo, A. (2006). Photo- and Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS. Chemical and Pharmaceutical Bulletin, 54(6), 802-806.
• Lee, C. C., & Finlayson, A. J. (1953). REARRANGEMENT IN THE REACTION BETWEEN 2-PHENYLETHYLAMINE-1-C14 AND NITROUS ACID. Canadian Journal of Chemistry, 31(6), 552-556.
• Lapinski, L., & Nowak, M. J. (2021). Dual Photochemistry of Benzimidazole. The Journal of Physical Chemistry A, 125(33), 7247-7259.
• Fedorov, K. N., Ovchinnikova, I. G., & Fedorova, O. S. (2001). Hydrolysis of some imidazole, benzimidazole, and 1,2,3-benzotriazole derivatives according to HPLC and NMR diffusimetry data. Russian Chemical Bulletin, 50(5), 820-822.
• Wright, J. B. (1951). The Chemistry of the Benzimidazoles. Chemical Reviews, 48(3), 397-541.
• Maccioni, E., et al. (2008). Conventional and Microwave-Assisted Synthesis of Benzimidazole Derivatives and Their In Vitro Inhibition of Human Cyclooxygenase. Molecules, 13(5), 1089-1101.
• Alam, M. A., et al. (2021). Synthesis of Benzimidazole-Sulfonyl Derivatives and Their Biological Activities. Molecules, 26(11), 3169.
• Sharma, D., et al. (2022). Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. Journal of the Iranian Chemical Society, 19(11), 4725-4756.
• Chen, Y., et al. (2023). The Pivotal Role of Benzimidazole in Improving the Thermal and Dielectric Performance of Upilex-Type Polyimide. Polymers, 15(10), 2333.
• Beltrán, E., et al. (2010). Major Degradation Product Identified in Several Pharmaceutical Formulations against the Common Cold. Journal of Pharmaceutical and Biomedical Analysis, 53(3), 579-585.
• NextSDS. (n.d.).
• Patel, P. N., et al. (2024). Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR including mechanistic explanation. Journal of Pharmaceutical and Biomedical Analysis, 238, 115762.
• Patel, K., et al. (2024). Comprehensive chromatographic analysis of Belumosudil and its degradation products: Development, validation, and In silico toxicity assessment. Results in Chemistry, 7, 101349.
• Cayman Chemical. (2025, September 10). SR-17018 (Item No. 24480)

Sources

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• 2. Photo- and Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS [jstage.jst.go.jp]
• 3. Oxidation of phenethylamine derivatives by cytochrome P450 2D6: the issue of substrate protonation in binding and catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. A photodegradation study on anthelmintic benzimidazoles [iris.unical.it]
• 6. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 7. Phenethylamine - Wikipedia [en.wikipedia.org]
• 8. One moment, please... [nathan.instras.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. connectsci.au [connectsci.au]
• 11. Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR including mechanistic explanation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving HPLC Peak Splitting for 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride

Welcome to the Technical Support Center. 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride is a highly polar, rigid basic compound containing multiple ionizable nitrogen centers (a primary amine and a benzimidazole core). In reversed-phase High-Performance Liquid Chromatography (RP-HPLC), these physicochemical properties make the analyte highly susceptible to peak splitting, tailing, and poor retention.

This guide synthesizes field-proven troubleshooting logic to help you diagnose and resolve peak splitting specifically for basic amine salts.

Diagnostic Workflow

Caption: Diagnostic workflow for troubleshooting HPLC peak splitting of basic amine compounds.

Troubleshooting Guides & FAQs

Q1: Why does my sample solvent choice cause the 1-Phenethyl-1H-benzoimidazol-5-ylamine peak to split?

Mechanistic Causality: The "injection solvent effect" is a primary cause of peak distortion for polar compounds. If the dihydrochloride salt is dissolved in a solvent with a significantly higher elution strength (e.g., 100% methanol or DMSO) than the mobile phase, the sample band is disrupted upon injection[1]. The analyte molecules at the leading edge of this strong solvent plug travel rapidly down the column, while the trailing edge partitions normally into the stationary phase, resulting in a split or broadened peak[1]. Self-Validating Protocol: To isolate this variable, reduce the injection volume drastically (e.g., from 10 µL to 1 µL). If the peak splitting resolves into a single sharp peak, sample solvent mismatch or sample overload is the definitive root cause[2]. Corrective Action: Always dissolve the standard and samples in the initial mobile phase composition to ensure the analyte focuses tightly at the head of the column[3].

Q2: How do residual silanols interact with this specific benzimidazole derivative?

Mechanistic Causality: 1-Phenethyl-1H-benzoimidazol-5-ylamine contains a primary amine and a benzimidazole core. In typical acidic to neutral HPLC conditions, these basic nitrogen atoms are protonated. Standard silica-based stationary phases contain residual silanol groups (-Si-OH) that ionize into anionic silanols (-Si-O⁻) at pH > 4.0[3]. The protonated amine undergoes strong ion-exchange interactions with these active silanols, competing with the primary reversed-phase hydrophobic retention. This dual-mode retention pathway causes the peak to tail heavily or split into two distinct populations[3]. Self-Validating Protocol: Introduce a competitive amine modifier, such as 0.1% triethylamine (TEA), into the mobile phase. If the peak splitting merges into a single, symmetrical peak, secondary silanol interactions were the root cause[4]. Corrective Action: Utilize a highly end-capped column designed for basic compounds, or operate at a low pH (e.g., pH 2.5 with trifluoroacetic acid) to fully protonate and neutralize the silanol groups[4].

Q3: What role does mobile phase pH play in splitting the peak of a dihydrochloride salt?

Mechanistic Causality: Peak splitting frequently occurs when the mobile phase pH is too close to the pKa of the analyte[1]. For a dihydrochloride salt with multiple ionizable centers, an inappropriate pH means the compound exists in a dynamic equilibrium between ionized and non-ionized states. Because these states possess drastically different hydrophobicities, they partition differently into the stationary phase, causing a split peak[3]. Self-Validating Protocol: Adjust the mobile phase pH to be at least 2 pH units away from the analyte's pKa to ensure it remains in a single, uniform ionization state[4]. Corrective Action: Use a strong, well-buffered mobile phase (e.g., 20 mM phosphate or formate) to prevent local pH shifts within the column during the gradient run[4].

Q4: How can I tell if the column itself is physically damaged?

Mechanistic Causality: If all peaks in the chromatogram—including the solvent front, internal standards, and impurities—exhibit splitting, the issue is physical rather than chemical[2]. A void at the head of the column (often resulting from pressure shocks or silica dissolution) or a partially blocked inlet frit forces the mobile phase to channel through multiple flow paths. This physical disruption divides the sample band before chromatographic separation even begins[2]. Self-Validating Protocol: Inject a well-behaved, neutral reference standard (e.g., uracil or toluene). If this peak also splits, the column bed or frit is compromised[5]. Corrective Action: Backflush the column (if permitted by the manufacturer) to clear frit blockages. If the void is severe, the column must be replaced[2].

Quantitative Data & Optimization Tables

Table 1: Effect of Sample Solvent Strength on Peak Shape

Sample Solvent Composition	Elution Strength vs. Mobile Phase	Observed Peak Shape	Diagnosis
100% Methanol or DMSO	Much Higher	Severe Splitting / Fronting	Injection Solvent Effect
50% Methanol / 50% Water	Higher	Broadening / Tailing	Partial Band Broadening
Initial Mobile Phase (e.g., 5% MeOH)	Equal	Sharp, Symmetrical	Optimal Focusing

| 100% Water | Lower | Sharp, Symmetrical | Excellent Focusing |

Table 2: Mobile Phase Buffer Selection for Basic Amines

Buffer System	Typical pH Range	Analyte State (Basic Amine)	Silanol State	Peak Shape Outcome
0.1% TFA in Water	~2.0 - 2.5	Fully Protonated (+)	Protonated (Neutral)	Sharp (Silanols suppressed)
20 mM Formate	~3.0 - 4.0	Fully Protonated (+)	Partially Ionized (-)	Tailing / Mild Splitting
20 mM Phosphate	~6.0 - 7.0	Partially Ionized (+/0)	Fully Ionized (-)	Severe Splitting (Mixed-mode)

| 0.1% TEA modifier | ~6.0 - 7.0 | Partially Ionized (+/0) | Masked by TEA | Improved symmetry |

Step-by-Step Experimental Methodologies

Protocol 1: Sample Preparation to Eliminate Injection Solvent Effects

• Weighing: Accurately weigh 10 mg of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride reference standard.

• Initial Solubilization: Dissolve the standard in a minimal volume (e.g., 100 µL) of HPLC-grade methanol or DMSO to ensure complete breakdown of the crystal lattice.

• Dilution: Immediately dilute the stock solution to the final target concentration using the initial mobile phase composition (e.g., 95% Aqueous Buffer : 5% Organic).

• Filtration: Vortex thoroughly and filter through a 0.22 µm PTFE syringe filter prior to injection to remove particulates.

• Validation: Validate the preparation by injecting 1 µL and 5 µL volumes sequentially to ensure peak symmetry remains constant across different injection volumes.

Protocol 2: Column Cleaning and Regeneration for Basic Contaminants

• Preparation: Reverse the column orientation (ensure the column manufacturer permits backflushing) and disconnect the column outlet from the detector to prevent flow cell contamination.

• Aqueous Flush: Flush the column with 20 column volumes (CV) of HPLC-grade water at a reduced flow rate to remove highly polar salts and buffer precipitates.

• Organic Flush: Flush with 20 CV of 100% Methanol or Acetonitrile to elute strongly retained hydrophobic organic contaminants.

• Deep Cleaning: Flush with 10 CV of an intermediate strong solvent (e.g., Isopropanol) if lipid or surfactant contamination is suspected.

• Re-equilibration: Re-equilibrate the column in the forward direction with the initial analytical mobile phase for at least 30 minutes until the baseline pressure and UV signal stabilize.

References

• 1 - Benchchem 2.3 - Benchchem 3.2 - Separation Science

• 4 - Smolecule

• 5 - Chromatography Forum / HPLC EXPERT

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.smolecule.com [pdf.smolecule.com]
• 5. HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS [HPLC TRAINING ARTICLES] : Overloading [hplctips.blogspot.com]

Technical Support Center: Troubleshooting 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride Synthesis

Welcome to the Technical Support Center. This guide is specifically engineered for process chemists and drug development professionals scaling up the synthesis of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride (CAS: 1179363-13-3).

Synthesizing 5-amino-1-substituted benzimidazoles presents unique chemoselective challenges. Below, we map the mechanistic pathway, address the root causes of common synthetic impurities, and provide field-validated protocols to ensure high-purity API batches.

Mechanistic Pathway & Impurity Mapping

To troubleshoot effectively, we must first isolate where side reactions occur. The standard four-step synthesis is visualized below, highlighting the specific stages where critical impurities are generated.

Synthetic workflow for 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride and impurity risks.

Frequently Asked Questions & Troubleshooting

Q1: Why does the SNAr reaction with 4-fluoro-3-nitroaniline stall at ~20% conversion, leading to high starting material impurities?

Causality: You might expect the ortho-nitro group to sufficiently activate the fluorine for Nucleophilic Aromatic Substitution (SNAr). However, the primary amine at the C1 position strongly donates electron density into the aromatic ring via resonance, directly deactivating the C4-fluorine. This makes the reaction with phenethylamine highly sluggish under standard reflux conditions. Solution:

• Thermodynamic Push: Transition from standard batch reactors to a[1]. This overcomes the activation energy barrier without boiling off the solvent.

• Electronic Modulation: Transiently protect the C1 amine with a Boc group (tert-butyloxycarbonyl). This converts the electron-donating amine into an electron-withdrawing carbamate, [2].

Q2: My final dihydrochloride batches are dark brown/red instead of off-white. What causes this discoloration?

Causality: The intermediate formed after nitro reduction—N4-phenethylbenzene-1,3,4-triamine—is an electron-rich, highly reactive triamine. If exposed to trace oxygen during transfer or workup, it rapidly undergoes auto-oxidation to form highly conjugated, deeply colored azo, azoxy, or phenazine-like oligomers. Solution: Implement a telescoped (one-pot) reduction-cyclization protocol. Perform the catalytic hydrogenation in the presence of the cyclizing agent under a strict inert atmosphere (Argon/N₂). If color bodies are already present in the free base, [3] prior to salt formation.

Q3: HPLC analysis shows a major impurity at RRT 0.85. LC-MS indicates [M+H]⁺ 256.3. What is this, and how do we clear it?

Causality: A mass of 256.3 Da corresponds to the uncyclized N-(5-amino-2-(phenethylamino)phenyl)formamide intermediate. This occurs when the dehydrative cyclization step stalls. The reaction of the diamine with formic acid produces water; if water accumulates, the thermodynamic equilibrium prevents full ring closure. Solution: [4]. To drive the reaction to completion, switch from aqueous formic acid to trimethyl orthoformate (HC(OCH₃)₃) with a catalytic amount of p-toluenesulfonic acid (pTSA). This anhydrous alternative produces methanol instead of water, shifting the equilibrium entirely toward the benzimidazole product.

Q4: We are failing heavy metal specification limits due to Palladium carryover. How can we purge it?

Causality: Benzimidazoles are potent bidentate and monodentate metal chelators. If Pd/C is used for the nitro reduction, leached Pd(II) ions become trapped within the API's crystal lattice and cannot be removed by simple solvent washing. Solution: Introduce a functionalized silica metal scavenger (e.g., SiliaMetS Thiol) during the free-base crystallization step. Stir the hot organic solution with 5 wt% scavenger for 4 hours before filtration to break the API-Palladium chelation complex.

Quantitative Impurity Profile & Control Limits

To standardize your batch release criteria, reference the following analytical markers for the most common synthetic impurities encountered in this workflow.

Impurity Name	Origin / Step	Analytical Marker	MS (m/z) [M+H]⁺	Control Strategy
4-Fluoro-3-nitroaniline	Unreacted SM (Step 1)	RRT ~1.22	157.1	Elevate SNAr temp to 120 °C or use Boc-protection
Formamide Intermediate	Incomplete Cyclization (Step 3)	RRT ~0.85	256.3	Anhydrous cyclization with trimethyl orthoformate
Azo/Phenazine Dimers	Triamine Oxidation (Step 2)	RRT ~1.80	~470.5	Telescoped anaerobic reduction; Charcoal filtration
Palladium (Pd)	Catalyst Leaching (Step 2)	ICP-MS	N/A	Thiol-functionalized silica scavenging

Validated Experimental Protocols

These self-validating protocols are designed with built-in causality checks to prevent the impurities detailed above.

Protocol 1: High-Conversion SNAr via Sealed Reactor

Objective: Overcome the electronic deactivation of the C4-fluorine without generating bis-alkylated dimers.

• Preparation: Charge a pressure-rated vessel with 4-fluoro-3-nitroaniline (1.0 eq) and anhydrous ethanol (10 volumes).

• Reagent Addition: Add phenethylamine (1.5 eq) and N,N-diisopropylethylamine (DIPEA) (2.0 eq). Rationale: DIPEA acts as a non-nucleophilic base to scavenge HF, preventing the protonation of phenethylamine.

• Reaction: Seal the vessel and heat to 120 °C for 5 hours. Monitor via HPLC until the starting material is <1.0%.

• Workup: Cool to 0 °C to induce crystallization. Filter and wash the resulting orange-red crystals of N4-phenethyl-2-nitrobenzene-1,4-diamine with cold ethanol to purge any trace unreacted phenethylamine.

Protocol 2: Telescoped Anaerobic Reduction & Cyclization

Objective: Prevent triamine auto-oxidation and drive dehydrative cyclization to completion.

• Reduction: Dissolve the nitro-diamine intermediate in anhydrous methanol. Add 10 wt% Pd/C (5% loading). Purge the reactor with Argon (3x), then Hydrogen (3x). Stir at 40 psi H₂ for 4 hours.

• Anaerobic Filtration: Purge the headspace with Argon. Filter the catalyst through a Celite pad under a strict Argon blanket directly into a receiving flask containing trimethyl orthoformate (3.0 eq) and catalytic pTSA. Rationale: Air exposure at this exact stage is the primary cause of red/brown batch discoloration.

• Cyclization: Heat the receiving flask to 65 °C (methanol reflux) for 6 hours. The anhydrous orthoformate will consume the newly formed amine to build the imidazole ring.

• Purification & Salt Formation: Concentrate the mixture, dissolve in ethyl acetate, and add 5 wt% activated charcoal. Heat to 50 °C for 1 hour, filter hot, and precipitate the final API by bubbling anhydrous HCl gas until pH 2 is achieved.

References

• Title: The Discovery of 2-Aminobenzimidazoles That Sensitize Mycobacterium smegmatis and M. tuberculosis to β-Lactam Antibiotics in a Pattern Distinct from β-Lactamase Inhibitors Source: PubMed Central (PMC) URL: [Link]

• Title: Development and Applications of a Practical Continuous Flow Microwave Cell Source: ACS Publications URL: [Link]

• Title: Recently in am working some benzimidazole synthesis using oxone, I have problem regarding color impurity what is that and how to remove this? Source: ResearchGate URL: [Link]

• Title: Investigation of New Procedure for Selective Reaction and Synthesis of Some New 2-Substituted Benzimidazole Source: Oriental Journal of Chemistry URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Discovery of 2-Aminobenzimidazoles That Sensitize Mycobacterium smegmatis and M. tuberculosis to β-Lactam Antibiotics in a Pattern Distinct from β-Lactamase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Investigation of New Procedure for Selective Reaction and Synthesis of Some New 2-Substituted Benzimidazole – Oriental Journal of Chemistry [orientjchem.org]

Overcoming cytotoxicity issues with 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride in cell culture

Welcome to the Technical Support Center for in vitro pharmacological testing. This guide is specifically engineered for researchers and drug development professionals encountering cytotoxicity, precipitation, or reproducibility issues when working with 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride (CAS: 1179363-13-3) in mammalian cell culture.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will dissect the physicochemical properties of the compound, separate artifactual toxicity from true pharmacological mechanism of action (MoA), and provide self-validating Standard Operating Procedures (SOPs) to ensure absolute data integrity.

Module 1: Physicochemical & Mechanistic Profiling

To resolve cytotoxicity issues, we must first understand the dual nature of this compound:

• The Salt Form (Dihydrochloride): The compound is formulated as a dihydrochloride salt to improve shelf stability and solubility in polar solvents. However, dissolving a dihydrochloride salt in unbuffered or weakly buffered aqueous media releases two equivalents of hydrochloric acid (HCl) per mole of compound. This can cause a rapid, artifactual drop in the pH of the cell culture medium, leading to immediate necrotic cell death that mimics drug cytotoxicity [1].

• The Pharmacophore (Benzimidazole): The core scaffold is a benzimidazole derivative. Benzimidazoles are well-documented to interact with the colchicine-binding site of α / β -tubulin. True pharmacological toxicity from this class of compounds is typically driven by microtubule destabilization, leading to G2/M cell cycle arrest and subsequent apoptosis [2].

Mechanistic pathway of benzimidazole-mediated cytotoxicity via tubulin inhibition.

Module 2: Troubleshooting Guide & FAQs

Q1: My cells are dying within 1 to 2 hours of compound addition. Is this a highly potent on-target effect? A: No. Cell death within 1–2 hours is almost universally artifactual necrosis, not apoptosis. Because 1-Phenethyl-1H-benzoimidazol-5-ylamine is a dihydrochloride salt, adding it directly to standard media (like DMEM or RPMI) overwhelms the sodium bicarbonate buffer system. The pH drops precipitously (often below 6.5), causing acid-induced necrosis [1]. You must pre-neutralize your stock or use a HEPES-buffered intermediate dilution (See SOP 1).

Q2: I observe crystalline structures or "cloudiness" in my culture wells after 24 hours. What is happening? A: You are observing free-base precipitation. While the dihydrochloride salt is highly soluble in DMSO or water, the physiological pH of cell culture media (pH 7.4) strips the hydrochloride salts, converting the compound back to its free amine base. The free base has significantly lower aqueous solubility. These micro-precipitates physically stress the cell membrane (causing toxicity) and drastically reduce the actual bioavailable concentration of the drug.

Q3: How can I distinguish between artifactual chemical toxicity (pH/precipitation) and true benzimidazole-mediated tubulin inhibition? A: True benzimidazole toxicity requires cells to pass through the cell cycle and fail at mitosis. Therefore, true cytotoxicity will not be apparent until at least one cell doubling time has passed (typically 24–48 hours). Furthermore, you can validate the mechanism by performing a Propidium Iodide (PI) cell cycle analysis. True target engagement will show a massive accumulation of cells in the G2/M phase, whereas pH shock will show a random distribution of necrotic cells with fragmented DNA (Sub-G1 peak) [2].

Module 3: Quantitative Data Summaries

To aid in experimental design, use the following matrix to predict compound behavior based on your preparation method.

Formulation State	Solvent / Buffer	Expected pH Shift	Aqueous Solubility	Cytotoxic Phenotype
Dihydrochloride Salt	100% DMSO (10 mM)	None (Non-aqueous)	High (>10 mg/mL)	N/A (Stock solution)
Dihydrochloride Salt	Standard DMEM (no HEPES)	Severe Drop (<6.5)	Moderate	Acute Necrosis (<2 hrs)
Free Base (In Situ)	DMEM + 25 mM HEPES (pH 7.4)	Stable (~7.4)	Low (Precipitation risk)	Physical stress / Inconsistent
Neutralized Complex	DMEM + HEPES + 0.1% BSA	Stable (~7.4)	Enhanced (Protein bound)	True G2/M Arrest (24-48 hrs)

Module 4: Standard Operating Procedures (SOPs)

SOP 1: Preparation of pH-Balanced, Solubilized Working Solutions

Causality Check: This protocol uses HEPES to counteract the HCl release from the dihydrochloride salt, and carrier proteins (BSA or FBS) to act as a hydrophobic sink, preventing the free base from precipitating upon neutralization.

• Stock Preparation: Dissolve the lyophilized 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride powder in 100% anhydrous DMSO to create a 10 mM master stock. Aliquot and store at -20°C.

• Buffer Fortification: Supplement your standard culture medium (e.g., DMEM) with 25 mM HEPES to enhance buffering capacity against acute acid loads. Ensure the medium contains at least 10% Fetal Bovine Serum (FBS) or 0.1% Bovine Serum Albumin (BSA) to maintain free-base solubility.

• Intermediate Dilution (Self-Validating Step):

  • Dilute the 10 mM DMSO stock 1:100 into the HEPES-buffered media to create a 100 µM intermediate solution.

  • Validation: Visually inspect the phenol red indicator. If the media turns yellow/orange, the buffer has failed. Add 0.1 N NaOH dropwise until the pink/red color (pH 7.2-7.4) is restored.

• Final Dosing: Dilute the intermediate solution further into your cell culture plates to achieve your desired final concentration (e.g., 0.1 µM - 10 µM). The final DMSO concentration must remain ≤ 0.1% v/v.

Workflow for neutralizing dihydrochloride salts prior to in vitro dosing.

SOP 2: Cell Cycle Analysis to Validate Mechanism of Action

Causality Check: To prove that the observed cytotoxicity is due to the benzimidazole pharmacophore and not a formulation artifact, we must confirm mitotic arrest.

• Treatment: Plate cells at 40% confluency. Treat with the pH-balanced compound (from SOP 1) at its calculated IC 50​ for exactly 24 hours. Include a vehicle control (0.1% DMSO) and a positive control (100 ng/mL Nocodazole).

• Harvesting: Collect both the floating (apoptotic/mitotic) and adherent cells. Wash twice with cold PBS.

• Fixation: Resuspend the cell pellet in 300 µL of cold PBS. Add 700 µL of ice-cold 100% ethanol dropwise while vortexing gently. Fix at -20°C for at least 2 hours.

• Staining: Centrifuge to remove ethanol. Wash once with PBS. Resuspend in 500 µL of FxCycle™ PI/RNase Staining Solution (or 50 µg/mL Propidium Iodide + 100 µg/mL RNase A in PBS). Incubate in the dark at room temperature for 30 minutes.

• Acquisition & Analysis: Analyze via flow cytometry (linear PE channel). A successful, non-artifactual assay will show a depletion of the G1 peak and a massive accumulation of cells in the G2/M peak (4N DNA content), matching the Nocodazole positive control.

References

• Design, Synthesis, and Evaluation of pH-Dependent Hydrolyzable Emetine Analogues as Treatment for Prostate Cancer. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

• Cinnamide derived pyrimidine-benzimidazole hybrids as tubulin inhibitors: Synthesis, in silico and cell growth inhibition studies. Bioorganic Chemistry. Available at:[Link]

Technical Support Center: Stabilizing 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride

Welcome to the technical support guide for 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride. This document, designed for researchers and drug development professionals, provides in-depth guidance on maintaining the stability and solubility of this compound in aqueous buffer solutions. As Senior Application Scientists, we have compiled field-proven insights and best practices to help you navigate common experimental challenges.

Foundational Understanding: The Chemistry of Instability

1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride is a salt, designed to enhance the aqueous solubility of the parent molecule.[1][2] The molecule possesses three basic nitrogen centers: the exocyclic primary amine (-NH2) and the two nitrogens of the benzimidazole ring. The dihydrochloride form indicates that at least two of these nitrogens are protonated, conferring a positive charge and promoting solubility in water.

The primary stability challenges arise from two main phenomena:

• pH-Dependent Precipitation : As the pH of the solution increases, the protonated amine groups are neutralized, leading to the formation of the free base. This neutral form is significantly less soluble in water and is prone to precipitation.[3]

• Oxidative Degradation : The electron-rich aromatic amine and benzimidazole ring system are susceptible to oxidation.[4][5] This process can be accelerated by dissolved oxygen, trace metal ions, and light, often resulting in a color change (e.g., yellowing or browning) and a loss of compound integrity.[4]

This guide provides solutions to mitigate these core issues.

Frequently Asked Questions (FAQs)

Q1: What is the best starting buffer and pH for dissolving this compound?

A: For initial dissolution and maximum stability, we recommend starting with a mildly acidic buffer in the pH 4.0 to 5.5 range . A citrate or acetate buffer (50-100 mM) is an excellent choice. This pH range helps ensure the primary amine and at least one of the benzimidazole nitrogens remain protonated, maintaining solubility and minimizing the risk of precipitation.

Q2: My solution turned a faint yellow/brown upon dissolution or after a short time. What is happening and is my compound compromised?

A: A yellow or brown discoloration is a common indicator of oxidative degradation.[4] While minor color change may not significantly impact initial experiments, it signifies that the compound is degrading, which can affect potency and generate impurities over time. For sensitive applications or long-term studies, this should be addressed immediately. See the Troubleshooting Guide below for mitigation strategies.

Q3: Can I use a phosphate buffer (PBS) at pH 7.4?

A: We strongly advise against using PBS at pH 7.4 for stock solutions or long-term storage. At this pH, the compound is more likely to be in its less soluble free base form, leading to a high risk of precipitation.[3] If your experiment requires a physiological pH, prepare a concentrated stock in an acidic buffer and perform a final, rapid dilution into your pH 7.4 media immediately before use.

Q4: How should I store the solid compound and my prepared buffer solutions?

A: The solid dihydrochloride salt should be stored in a cool, dark, and dry place, preferably under an inert atmosphere (argon or nitrogen) to protect it from moisture and oxidation.[5] Prepared buffer solutions should be stored at 2-8°C and protected from light. For long-term stability, we recommend flash-freezing aliquots in an oxygen-free environment and storing them at -80°C. Avoid repeated freeze-thaw cycles.[6]

Q5: What analytical method is best for checking the stability of my compound in solution?

A: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most reliable technique.[5][7][8] This method allows you to quantify the parent compound and detect the appearance of degradation products over time. See Protocol 3 for a recommended starting method.

Troubleshooting Guide: From Observation to Solution

This section addresses specific problems you may encounter during your experiments.

Issue 1: The Compound Precipitates Out of Solution

You observe a cloudy appearance, film, or solid particles after dissolving the compound or upon standing.

• Most Likely Cause : The pH of your solution is too high, causing the conversion of the soluble dihydrochloride salt to the insoluble free base. This can happen if the buffer capacity is insufficient or if other components in your media have raised the pH.[3][9]

• Immediate Action :

  • Measure the pH of the solution. It is likely above 6.0.

  • If possible, acidify the solution by adding a small amount of dilute HCl (e.g., 0.1 M) dropwise until the precipitate redissolves. This confirms that the issue is pH-related.

• Long-Term Solutions & Prevention :

  • Verify Buffer pH and Capacity : Ensure your buffer is prepared correctly and has sufficient capacity (50-100 mM is recommended) to maintain the target pH.[10]

  • Use a Co-solvent : If your experimental conditions require a higher pH, consider adding a water-miscible organic co-solvent like DMSO or ethanol (typically 1-5% v/v) to the buffer to increase the solubility of the free base.

  • Follow the "Stock and Dilute" Method : Maintain your primary stock solution in the recommended acidic buffer (pH 4.0-5.5) and only dilute it into your final, higher-pH experimental media immediately before the assay begins.

Troubleshooting Workflow: Precipitation Event

Caption: Workflow for diagnosing and solving precipitation.

Issue 2: The Solution Changes Color (Yellow/Brown)

Your initially colorless solution develops a distinct yellow or brown tint.

• Most Likely Cause : Oxidative degradation of the aromatic amine or benzimidazole moiety.[4] This is often catalyzed by dissolved oxygen, trace heavy metals in the buffer, or exposure to light.[11][12]

• Immediate Action :

  • Protect the solution from light immediately by wrapping the container in aluminum foil.

  • If the color change is rapid and intense, the solution may be too compromised for sensitive assays. It is best to prepare a fresh batch using preventative measures.

• Long-Term Solutions & Prevention :

  • Deoxygenate Buffers : Before adding the compound, sparge your buffer with an inert gas like argon or nitrogen for 15-30 minutes to remove dissolved oxygen.

  • Incorporate Antioxidants : Add a small amount of an antioxidant to your buffer. This is a highly effective strategy.[11][13]

    • Ascorbic Acid (Vitamin C) : A water-soluble antioxidant, effective at 0.01-0.1% (w/v).[4]

    • Butylated Hydroxytoluene (BHT) : A lipid-soluble antioxidant that can be used in formulations containing co-solvents.[13][14]

  • Use Chelating Agents : Add a chelating agent like EDTA (0.01-0.05%) or citric acid to your buffer.[11][14] These agents sequester trace metal ions that can catalyze oxidation reactions. Note that a citrate buffer conveniently serves this dual role.

  • Work in a Controlled Atmosphere : For maximum protection, prepare solutions and aliquot them inside a glove box or other inert atmosphere environment.

Mechanism of Antioxidant & Chelator Protection

Caption: How stabilizers prevent oxidative degradation.

Experimental Protocols

Protocol 1: Preparation of a Recommended Stabilizing Buffer

This protocol describes the preparation of a 100 mM citrate buffer (pH 4.5) containing antioxidants, suitable for stock solutions.

Materials:

• Citric acid monohydrate

• Sodium citrate dihydrate

• L-Ascorbic acid

• Disodium EDTA

• High-purity water (e.g., HPLC grade)

• Calibrated pH meter

Procedure:

• To prepare 1 L of buffer, add ~800 mL of high-purity water to a clean beaker.

• Dissolve 19.21 g of citric acid monohydrate and 2.94 g of sodium citrate dihydrate in the water.

• Add 0.5 g of L-Ascorbic acid (final concentration 0.05% w/v).

• Add 0.2 g of Disodium EDTA (final concentration 0.02% w/v).

• Stir until all components are fully dissolved.

• Calibrate the pH meter and adjust the buffer pH to 4.5 using 1 M NaOH or 1 M HCl as needed.

• Transfer the solution to a 1 L volumetric flask and add water to the mark.

• Crucial Step : Sparge the final buffer with nitrogen or argon gas for at least 20 minutes to remove dissolved oxygen.

• Store in a clean, airtight, light-protected container at 2-8°C.

Summary of Recommended Buffer Components

Component	Concentration	Purpose
Citrate Buffer	50-100 mM	pH control (4.0-5.5), mild chelation
Ascorbic Acid	0.01 - 0.1% (w/v)	Water-soluble antioxidant[4][14]
EDTA	0.01 - 0.05% (w/v)	Metal ion chelator[11]
Inert Gas	N/A (Sparging)	Removal of dissolved oxygen

Protocol 2: A General Procedure for Solubility Assessment

This shake-flask method helps determine the equilibrium solubility of the compound in different media.[6]

Procedure:

• Prepare a series of vials containing your desired buffer systems (e.g., pH 4.0, 5.0, 6.0, 7.0, and your final experimental media).

• Add an excess amount of solid 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride to each vial. The presence of undissolved solid is essential.

• Seal the vials tightly and place them on an orbital shaker or rotator at a constant temperature (e.g., 25°C).

• Allow the samples to equilibrate for at least 24 hours.

• After equilibration, stop the shaking and let the excess solid settle.

• Carefully withdraw a supernatant aliquot from each vial and filter it through a 0.22 µm syringe filter (e.g., PVDF or PTFE) to remove any remaining solid particles.

• Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method, such as HPLC-UV (see Protocol 3).

Protocol 3: A Stability-Indicating HPLC Method Setup

This is a starting point for an HPLC method to monitor the compound's stability.[5] Optimization may be required.

HPLC Parameters:

• Column : C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A : 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B : 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Gradient :

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-17 min: 90% B

  • 17-18 min: 90% to 10% B

  • 18-25 min: 10% B

• Flow Rate : 1.0 mL/min

• Column Temperature : 30°C

• Detection Wavelength : 280 nm (or determined λmax)

• Injection Volume : 10 µL

Procedure:

• Prepare your compound in the chosen buffer at a known concentration (e.g., 0.1 mg/mL).

• Inject a sample at time zero (T=0) to establish the initial peak area and retention time.

• Store your solution under the desired test conditions (e.g., 25°C, protected from light).

• Inject samples at subsequent time points (e.g., 2, 4, 8, 24 hours).

• Monitor for a decrease in the main peak area and the appearance of new peaks, which indicate degradation products.

Protocol 4: Forced Degradation (Stress Testing) Study

Forced degradation studies are essential to understand potential degradation pathways and validate that your analytical method is "stability-indicating."[5]

Procedure:

• Prepare separate solutions of the compound (~0.5 mg/mL) in your chosen stabilizing buffer.

• Expose each solution to one of the following stress conditions:

  • Acid Hydrolysis : Add 1 M HCl to reach a final HCl concentration of 0.1 M. Heat at 60°C for 8 hours.

  • Base Hydrolysis : Add 1 M NaOH to reach a final NaOH concentration of 0.1 M. Heat at 60°C for 8 hours.

  • Oxidation : Add 3% hydrogen peroxide (H₂O₂) to the solution. Keep at room temperature for 24 hours.

  • Thermal Stress : Heat a solution at 80°C for 48 hours.

  • Photostability : Expose a solution to light according to ICH Q1B guidelines, keeping a control sample in the dark.[12]

• At appropriate time points, withdraw aliquots, neutralize them if necessary, and analyze via your HPLC method (Protocol 3).

• The goal is to achieve 5-20% degradation. If your method can separate the degradation peaks from the main compound peak, it is considered stability-indicating.

Forced Degradation Workflow

Caption: Overview of a forced degradation study.

References

• Slideshare. Pharmaceutical Antioxidants. Available at: [Link]

• NextSDS. 1-PHENETHYL-1H-BENZOIMIDAZOL-5-YLAMINE DIHYDROCHLORIDE — Chemical Substance Information. Available at: [Link]

• Journal of Liquid Chromatography & Related Technologies. (2012). Application of hplc method for investigation of stability of new benzimidazole derivatives. Available at: [Link]

• Google Patents. EP1067927B1 - Antioxidant stabilizer system for pharmaceutical formulations.

• CD Formulation. Antioxidants. Available at: [Link]

• IEA. Formulation of products enriched with antioxidants to fight against oxidative stress. Available at: [Link]

• Semantic Scholar. (2012). New benzimidazole derivatives with potential cytotoxic activity — study of their stability by RP-HPLC. Available at: [Link]

• J-STAGE. (2006). Photo- and Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS. Available at: [Link]

• DTIC. RESEARCH ON BENZIMIDAZOLE DERIVATIVES. Available at: [Link]

• SciELO. (2014). Rational use of antioxidants in solid oral pharmaceutical preparations. Available at: [Link]

• ACS Publications. Determination of thermodynamic aqueous acid-base stability constants for several benzimidazole derivatives. Available at: [Link]

• PubMed. (2006). Photo- and thermal-stability studies on benzimidazole anthelmintics by HPLC and GC-MS. Available at: [Link]

• IJFMR. (2023). Study on Benzimidazole: A Comprehensive Review. Available at: [Link]

• ACS Publications. (2005). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Available at: [Link]

• NIH National Center for Biotechnology Information. Prodrugs for Amines. Available at: [Link]

• PubMed. (2021). Critical Strategies for Drug Precipitation Inhibition: A Review with the Focus on Poorly Soluble Drugs. Available at: [Link]

• ResearchGate. Amine buffers for pH control. Available at: [Link]

• PubMed. (1999). Noncomplexing Tertiary Amines as "Better" Buffers Covering the Range of pH 3-11. Temperature Dependence of Their Acid Dissociation Constants. Available at: [Link]

• ACS Publications. (2022). Understanding the Stabilizing Effect of Histidine on mAb Aggregation: A Molecular Dynamics Study. Available at: [Link]

• PubChem. 1-Phenethylimidazole. Available at: [Link]

• PubChem. 1-((1R)-1-phenylethyl)-1H-imidazole-5-carboxylic acid. Available at: [Link]

• MDPI. (2021). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Available at: [Link]

• NextSDS. 2-PHENYL-1H-BENZOIMIDAZOL-5-YLAMINE HYDROCHLORIDE — Chemical Substance Information. Available at: [Link]

• University of Tartu. pKa values bases. Available at: [Link]

• Organic Chemistry Data. pKa Data Compiled by R. Williams. Available at: [Link]

• OCF. pKa Data Compiled by R. Williams. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS 89808-01-5: Phenetidinehydrochloride; 98% | CymitQuimica [cymitquimica.com]
• 3. Critical Strategies for Drug Precipitation Inhibition: A Review with the Focus on Poorly Soluble Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antioxidants - CD Formulation [formulationbio.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Pharmaceutical Antioxidants | PPTX [slideshare.net]
• 12. Photo- and thermal-stability studies on benzimidazole anthelmintics by HPLC and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scielo.br [scielo.br]
• 14. EP1067927B1 - Antioxidant stabilizer system for pharmaceutical formulations - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Topic: 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride vs. Standard Benzimidazole Derivatives

An In-Depth Comparative Guide for Researchers

Introduction: The Benzimidazole Scaffold and a Predictive Comparative Framework

The benzimidazole core, a bicyclic molecule formed by the fusion of benzene and imidazole, is recognized in medicinal chemistry as a "privileged scaffold".[1][2] Its structural resemblance to natural purines enables it to interact with a wide array of biological macromolecules, making benzimidazole derivatives a cornerstone of modern pharmacology.[3][4] These compounds exhibit a vast spectrum of activities, including anticancer, anthelmintic, antimicrobial, and anti-inflammatory properties.[2][5][6]

This guide provides a comparative analysis of a specific, less-characterized molecule, 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride , against the well-established class of standard benzimidazole derivatives. Due to the absence of specific, publicly available experimental data for this target compound, this analysis will employ a predictive methodology. By deconstructing its unique structural features—the N-1 phenethyl group and the C-5 amine group—and applying established Structure-Activity Relationship (SAR) principles derived from extensive research on analogous compounds, we will forecast its potential biological profile. This approach allows us to generate testable hypotheses and design a rigorous experimental workflow to validate these predictions, providing a practical guide for researchers in drug discovery and development.

Section 1: The Profile of Standard Benzimidazole Derivatives: A Legacy of Versatility

Standard benzimidazole derivatives have given rise to numerous FDA-approved drugs, including the anthelmintics albendazole and mebendazole, and the proton-pump inhibitor omeprazole.[6][7] Their therapeutic success stems from their ability to engage a multitude of biological targets, leading to diverse mechanisms of action.

Anticancer Activity: A Multi-Pronged Assault on Malignancy

Benzimidazoles combat cancer through several well-documented mechanisms, making them a focus of oncological research.[8][9]

• Tubulin Polymerization Inhibition: Many benzimidazole-based anthelmintics, such as mebendazole and albendazole, have been repurposed as anticancer agents. They function by binding to β-tubulin, disrupting microtubule formation, which leads to mitotic arrest and apoptosis in cancer cells.[1][8]

• Kinase Inhibition: A significant number of derivatives act as inhibitors of crucial signaling kinases that drive tumor growth and proliferation. They frequently target pathways like PI3K/AKT/mTOR and MAPK, which are dysregulated in many cancers.[8][9][10]

• Topoisomerase Inhibition and DNA Intercalation: Certain derivatives can interfere with DNA replication and repair by inhibiting topoisomerase enzymes or by directly intercalating into the DNA minor groove, leading to cell cycle arrest and cell death.[3][9]

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Antimicrobial and Anthelmintic Activity

The utility of benzimidazoles extends to infectious diseases. Their primary mechanism in treating parasitic worm infections is the inhibition of tubulin polymerization, which is vital for the parasite's cellular structure and integrity.[1][11] In the realm of bacteriology, certain benzimidazole derivatives have been shown to inhibit DNA gyrase, an essential enzyme for bacterial DNA replication, leading to cell death.[12]

Compound Class	Mechanism of Action	Example Application	Representative IC50 / MIC Values
Anticancer	Tubulin Polymerization Inhibition	Glioblastoma, Colon Cancer	Mebendazole: IC50 ~0.1-1 µM in various cell lines
Kinase (PI3K/AKT) Inhibition	Colorectal, Breast Cancer	Varies widely by derivative; often in the low µM range[10]
Topoisomerase I/II Inhibition	Leukemia, Breast Cancer	IC50 values can range from sub-micromolar to >10 µM[3]
Anthelmintic	β-tubulin Inhibition in Parasites	Roundworm, Hookworm	Albendazole, Mebendazole
Antibacterial	DNA Gyrase Inhibition	S. aureus, E. coli	MIC values reported from 2 to 16 µg/mL for certain derivatives[13]

Section 2: Deconstructing 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride: A Predictive SAR Analysis

By examining the key structural motifs of our target compound, we can infer its potential biological activities based on established SAR principles.

• The N-1 Phenethyl Substitution: The attachment of a phenethyl group at the N-1 position introduces a bulky, lipophilic moiety. Such substitutions are known to enhance membrane permeability and can facilitate stronger binding interactions within the hydrophobic pockets of target proteins.[8] This modification may steer the compound's activity towards targets like kinases or other enzymes over DNA intercalation, which often favors flatter, more planar molecules.

• The C-5 Amine Substitution: The presence of an amino (-NH2) group at the 5-position is significant. Substitutions at the 5- and 6-positions are critical for modulating biological activity.[8] Electron-donating groups like amines can alter the electronic properties of the benzimidazole ring system, potentially enhancing interactions with biological targets. Furthermore, this primary amine provides a reactive handle for metabolic processes or for the synthesis of second-generation analogues.

• The Dihydrochloride Salt Form: The formulation as a dihydrochloride salt vastly increases the aqueous solubility of the parent molecule. This is a critical feature for a drug candidate, as it improves bioavailability for in vitro testing and potential in vivo applications.

Predicted Profile: Based on this analysis, 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride is predicted to have potential as an anticancer agent, likely acting as a kinase inhibitor . The large N-1 substituent suggests a potential for high affinity to protein targets, and its increased solubility makes it an excellent candidate for screening.

Section 3: A Proposed Experimental Workflow for Validation

To move from prediction to evidence, a structured, multi-stage experimental plan is required. This workflow is designed to be a self-validating system, where each stage provides the necessary data to justify proceeding to the next.

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Protocol 1: In Vitro Cytotoxicity Assessment via MTT Assay

This protocol determines the concentration at which the compound inhibits cell growth by 50% (IC50), providing a quantitative measure of its potency.[14][15]

Objective: To evaluate the cytotoxic effects of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride against a panel of human cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HepG2 for liver) and a non-cancerous control cell line (e.g., HEK-293).[16][17]

Methodology:

• Cell Culture: Culture selected cell lines in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 humidified incubator. The use of FBS provides essential growth factors for robust cell proliferation.

• Cell Seeding: Harvest cells using trypsin-EDTA and seed them into 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere for 24 hours. This density ensures cells are in a logarithmic growth phase during the experiment.

• Compound Treatment: Prepare a stock solution of the test compound in sterile DMSO and perform serial dilutions in complete cell culture medium to achieve final concentrations ranging from 0.01 µM to 100 µM. Replace the medium in the wells with the medium containing the test compound. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48 hours. This duration is typically sufficient to observe effects on cell proliferation.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of the compound against representative Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria.

Methodology:

• Inoculum Preparation: Grow bacterial strains overnight in Mueller-Hinton Broth (MHB). Dilute the culture to achieve a standardized inoculum of approximately 5 x 10^5 CFU/mL.

• Compound Preparation: In a 96-well plate, perform a two-fold serial dilution of the test compound in MHB, with concentrations typically ranging from 128 µg/mL down to 0.25 µg/mL.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control (bacteria, no compound) and a negative control (broth, no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that results in the complete inhibition of visible bacterial growth.

Section 4: Comparative Summary and Future Outlook

This guide establishes a framework for evaluating 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride by leveraging the extensive knowledge base of standard benzimidazole derivatives.

Feature	Standard Benzimidazole Derivatives	1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride (Predicted)
Primary Biological Activity	Broad-spectrum (Anticancer, Anthelmintic, Antimicrobial)[8][12][18]	Potentially potent Anticancer activity
Likely Anticancer MoA	Diverse: Tubulin inhibition, Kinase inhibition, DNA targeting[3][9]	Kinase Inhibition (driven by N-1 phenethyl group)
Key Structural Drivers	Substitutions at C2, C5, and C6 positions dictate specific activity[8][19]	N-1 phenethyl group (lipophilicity, target binding) and C-5 amine group (electronic modulation)
Formulation Consideration	Varies; many have poor solubility	High aqueous solubility due to dihydrochloride salt form

Future Directions:

The true potential of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride can only be unlocked through the rigorous experimental validation outlined above. If initial cytotoxicity screens yield promising results (e.g., IC50 values in the low micromolar or sub-micromolar range), subsequent mechanism-of-action studies will be crucial. Identifying its specific kinase targets or other cellular pathways would position this molecule as a valuable lead compound. Further research could then involve synthesizing analogues to probe the SAR of this specific scaffold—for instance, by modifying the phenethyl ring or altering the substituent at the 5-position—to optimize potency and selectivity, paving the way for the development of a novel therapeutic agent.

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Validating the Purity of 1-Phenethyl-1H-benzoimidazol-5-ylamine Dihydrochloride: An LC-MS Comparison Guide

Executive Summary

In pharmaceutical development, a "99% purity" claim is only as robust as the analytical methodology used to generate it. For complex, polar molecules like 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride , legacy techniques such as HPLC-UV often fall short, masking co-eluting impurities or failing to detect non-chromophoric synthetic byproducts[1].

This guide provides an in-depth, objective comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) against alternative methods for purity validation. By synthesizing chemical causality with the latest ICH Q2(R2) guidelines[2], this document establishes a self-validating experimental framework for the accurate quantification and qualitative identification of this specific benzimidazole derivative.

The Chemical Challenge: Causality in Method Design

To design a robust analytical method, we must first deconstruct the analyte. 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride presents three distinct chromatographic challenges:

• The Dihydrochloride Salt Form: In aqueous solution, the salt dissociates, leaving a highly polar, doubly protonated basic amine and benzimidazole core. If standard silica-based reversed-phase columns are used, residual silanols (Si-O⁻) will act as cation exchangers. This secondary interaction traps the positively charged amine, resulting in severe peak tailing and compromised resolution. Causality-Driven Solution: An end-capped or polar-embedded UHPLC C18 column is mandatory to shield residual silanols.

• Buffer Volatility: While non-volatile phosphate buffers offer excellent pH control for standard HPLC-UV, they will rapidly precipitate in an Electrospray Ionization (ESI) source, destroying the mass spectrometer. Causality-Driven Solution: We must use volatile acidic modifiers, such as 0.1% Formic Acid, which maintain the analyte in a protonated state for ESI+ without fouling the instrument[3].

• Trace Contamination: The extreme sensitivity of MS means that any trace metals or organic contaminants present in standard solvents will suppress analyte ionization and generate background noise. Causality-Driven Solution: The exclusive use of LC-MS-grade solvents is a fundamental prerequisite, not a luxury[3].

Methodological Comparison: LC-MS vs. Legacy Techniques

While HPLC determines purity quantitatively via the Area Under the Curve (AUC), LC-MS acts as a qualitative fingerprint, verifying the exact molecular weight and identifying co-eluting impurities[1]. Below is an objective comparison of techniques for validating basic amine salts.

Analytical Technique	Detection Mechanism	Sensitivity to Trace Impurities	Co-elution Resolution	Suitability for di-HCl Salts
UHPLC-ESI-MS/MS	Mass-to-charge ratio (m/z)	High (pg to ng/mL)	Excellent (Resolved by mass filter)	Excellent (Requires volatile buffers)
HPLC-UV	UV Absorbance (Chromatogram)	Moderate (µg/mL)	Poor (Cannot distinguish overlapping peaks)	Good (Tolerates non-volatile buffers)
qNMR	Nuclear Magnetic Resonance	Low (Requires high concentration)	Moderate (Complex spectra overlap)	Moderate (Requires deuterated solvents)

Visualizing the Validation Workflow

Fig 1: LC-MS workflow for the purity validation of basic amine dihydrochloride salts.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Every step includes internal checks to ensure data integrity.

Phase 1: Sample Preparation

• Weighing: Accurately weigh 10.0 mg of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride reference standard (>99% purity).

• Dissolution: Dissolve in 10 mL of LC-MS grade Methanol:Water (50:50, v/v) to create a 1 mg/mL stock solution.

• Dissociation: Vortex for 60 seconds and sonicate for 5 minutes at room temperature. Self-Validation Check: The solution must be completely clear, indicating full dissociation of the crystalline salt lattice.

• Filtration: Filter the stock through a 0.22 µm PTFE syringe filter to remove particulate matter.

• Dilution: Dilute to a working concentration of 10 µg/mL using Mobile Phase A.

Phase 2: UHPLC Chromatographic Separation

Target benzimidazole compounds require optimized column compartments to maintain reproducible retention times[5].

• Column: Equip the system with an end-capped UHPLC C18 column (e.g., 2.1 mm × 50 mm, 1.7 µm).

• Mobile Phases:

  • Mobile Phase A: 0.1% Formic Acid in LC-MS Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS Acetonitrile.

• Gradient Elution: 5% B for 0.5 min; ramp to 95% B over 4.5 min; hold at 95% B for 1.0 min; return to 5% B to re-equilibrate.

• Parameters: Set the flow rate to 0.4 mL/min and the column oven temperature to 40 °C.

Phase 3: Mass Spectrometry (ESI+) Parameters

Because the primary amine and benzimidazole nitrogens are highly basic, Positive Electrospray Ionization (ESI+) is the optimal choice for generating [M+H]⁺ ions.

• Ionization Mode: ESI Positive (ESI+).

• Source Parameters: Capillary voltage at 3.5 kV; Desolvation temperature at 350 °C; Desolvation gas flow at 800 L/hr.

• Detection: Monitor the specific m/z transition for the free base. (Theoretical exact mass of C₁₅H₁₅N₃ is ~237.13 g/mol . Set the quadrupole to isolate the [M+H]⁺ ion at m/z 238.14 ). Note: The di-HCl salt is stripped away in the source; we detect the protonated free base.

ICH Q2(R2) Validation Execution

To prove the analytical procedure is fit for its intended purpose, it must be validated against the ICH Q2(R2) framework[2]. Execute the following systemic checks:

• Specificity (Co-elution Check): Inject a blank solvent matrix. Verify that no background peaks appear at the retention time of the target m/z 238.14. Next, spike the sample with known synthetic impurities (if available) to prove the MS can resolve them from the main peak[2].

• Linearity & Range: Inject calibration standards at 1, 5, 10, 20, and 50 µg/mL. Plot the AUC of the MS extracted ion chromatogram (EIC) against concentration. The regression coefficient (R²) must be ≥ 0.998[6].

• Accuracy & Precision: Perform 6 replicate injections of the 10 µg/mL working standard. Calculate the Relative Standard Deviation (RSD) of the peak area. The system is validated if the RSD is < 2.0%[2].

References

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL:[Link]

• HPLC vs. LC-MS: Which Purity Test Actually Matters? Prime Labs. URL:[Link]

• LCMS-Grade vs. HPLC-Grade Solvents: Why Purity Matters. Pure Synth. URL:[Link]

• Antimalarial Benzimidazole Derivatives Incorporating Phenolic Mannich Base Side Chains Inhibit Microtubule and Hemozoin Formation. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

• Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities in Pantoprazole Starting Materials. ResearchGate (Hindawi). URL:[Link]

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A Researcher's Guide to Evaluating the Preclinical Efficacy of Novel Benzimidazole-Based MCL-1 Inhibitors

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to assess the comparative efficacy of novel therapeutic compounds in animal models. As a case study, we will focus on the hypothetical evaluation of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride , a novel benzimidazole derivative, positioning it within the context of established anti-cancer agents targeting Myeloid Cell Leukemia-1 (MCL-1).

Given the limited public data on this specific molecule, we will compare its hypothetical performance profile against a well-characterized MCL-1 inhibitor, BI-97C1 (Sabutoclax) , to illustrate the principles of comparative preclinical evaluation.

Introduction: The Rationale for Targeting MCL-1 in Oncology

The B-cell lymphoma 2 (BCL-2) family of proteins are central regulators of the intrinsic apoptosis pathway. Within this family, MCL-1 has emerged as a critical pro-survival protein frequently overexpressed in a wide array of human cancers, including multiple myeloma, non-small cell lung cancer, and prostate cancer.[1][2] This overexpression is not only a hallmark of cancer but also a key mechanism of resistance to various anti-cancer therapies.[3][4] Consequently, the development of small-molecule inhibitors that directly target MCL-1 is a highly pursued strategy in oncology drug discovery.

Benzimidazole scaffolds are privileged structures in medicinal chemistry, known for their diverse biological activities. The subject of our guide, 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride, belongs to this class. While its specific mechanism is yet to be fully elucidated in public literature, its structural class prompts an investigation into its potential as an MCL-1 inhibitor. This guide outlines the necessary in vivo studies to determine its efficacy relative to other agents in this class.

The Mechanism of Action: Inhibiting MCL-1 to Induce Apoptosis

MCL-1 exerts its pro-survival function by sequestering the pro-apoptotic proteins BIM, BAK, and BAX, thereby preventing them from initiating mitochondrial outer membrane permeabilization (MOMP) and subsequent caspase activation. Small-molecule inhibitors of MCL-1, such as BI-97C1, are designed to bind with high affinity to the hydrophobic groove of MCL-1, displacing the pro-apoptotic proteins.[5][6] This displacement liberates BAX and BAK, which then oligomerize in the mitochondrial membrane, leading to the release of cytochrome c and the initiation of apoptosis.

Caption: MCL-1 inhibition pathway leading to apoptosis.

Comparative Efficacy in a Prostate Cancer Xenograft Model

To establish the efficacy of a novel compound, a head-to-head comparison in a validated animal model is essential. Here, we outline a study using an athymic nude mouse model with xenografted human prostate cancer cells (e.g., PC-3), which are known to have a degree of MCL-1 dependency.

Hypothetical and Published Efficacy Data

The following table summarizes hypothetical data for our target compound alongside published data for the comparator, BI-97C1, often used in combination with other agents to enhance its effect.[5][7]

Parameter	1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride (Hypothetical)	BI-97C1 (Sabutoclax) (Published Data)	Vehicle Control
Dosing Regimen	25 mg/kg, intraperitoneal (i.p.), daily	10 mg/kg, i.p., daily (in combination with Ad.5/3-mda-7)	Saline, i.p., daily
Mean Tumor Volume at Day 28 (mm³)	350 ± 55	280 ± 40	1200 ± 150
Tumor Growth Inhibition (TGI) (%)	71%	77%	0%
Change in Body Weight (%)	-3% (No significant toxicity)	Not reported, but well-tolerated[4]	+2%
Apoptotic Index (TUNEL Staining)	Increased	Significantly increased[7]	Baseline
Proliferation Index (Ki-67 Staining)	Decreased	Significantly decreased[7]	Baseline

Data for BI-97C1 is derived from studies where it was used to sensitize prostate cancer cells to mda-7/IL-24-mediated toxicity, demonstrating its role in a combination therapy context.[5][7]

Experimental Protocol: In Vivo Xenograft Efficacy Study

This section provides a detailed, self-validating protocol for the comparative efficacy study described above.

Objective

To compare the anti-tumor efficacy of 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride and BI-97C1 in a human prostate cancer (PC-3) xenograft mouse model.

Materials

• Animals: Male athymic nude mice (nu/nu), 6-8 weeks old.

• Cell Line: PC-3 human prostate adenocarcinoma cell line.

• Reagents: Matrigel, RPMI-1640 medium, Fetal Bovine Serum (FBS), Penicillin-Streptomycin, Trypsin-EDTA.

• Test Articles: 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride, BI-97C1 (Sabutoclax), Saline (Vehicle).

Step-by-Step Methodology

• Cell Culture and Implantation:

  • Culture PC-3 cells in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Harvest cells at ~80% confluency using Trypsin-EDTA.

  • Resuspend cells in a 1:1 mixture of sterile saline and Matrigel at a concentration of 2.5 x 10⁷ cells/mL.

  • Subcutaneously inject 0.2 mL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.

• Tumor Growth and Group Randomization:

  • Monitor tumor growth every 2-3 days using digital calipers. Tumor volume is calculated using the formula: (Length x Width²)/2.

  • When mean tumor volume reaches approximately 100-150 mm³, randomize mice into three groups (n=8-10 per group):

    • Group 1: Vehicle Control (Saline, i.p., daily)

    • Group 2: 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride (25 mg/kg, i.p., daily)

    • Group 3: BI-97C1 (10 mg/kg, i.p., daily)

• Treatment Administration and Monitoring:

  • Administer the assigned treatment daily for 28 consecutive days.

  • Record tumor volume and body weight three times per week.

  • Monitor animals daily for any signs of clinical toxicity (e.g., lethargy, ruffled fur, significant weight loss).

• Endpoint and Tissue Collection:

  • At Day 28 (or if tumor volume exceeds 2000 mm³), euthanize mice via an approved method (e.g., CO₂ asphyxiation followed by cervical dislocation).

  • Excise tumors, measure their final weight, and bisect them.

  • Fix one half in 10% neutral buffered formalin for immunohistochemistry (IHC).

  • Snap-freeze the other half in liquid nitrogen for potential pharmacodynamic or molecular analysis.

• Data Analysis:

  • Calculate the percent Tumor Growth Inhibition (TGI) for each treatment group relative to the vehicle control.

  • Perform statistical analysis (e.g., one-way ANOVA with post-hoc tests) to determine the significance of differences in tumor volume between groups.

  • Analyze body weight data to assess treatment-related toxicity.

  • Process formalin-fixed tissues for IHC staining with antibodies against Ki-67 (proliferation) and using a TUNEL assay (apoptosis).

Caption: Experimental workflow for in vivo xenograft efficacy study.

Discussion and Future Directions

This guide provides a template for the rigorous preclinical evaluation of novel compounds like 1-Phenethyl-1H-benzoimidazol-5-ylamine dihydrochloride. The hypothetical results indicate a promising single-agent activity, comparable to the sensitizing effect of an established MCL-1 inhibitor, BI-97C1.

Key Causality Insights:

• The choice of a xenograft model with known MCL-1 dependency provides a direct test of the compound's hypothesized mechanism of action.

• Measuring both tumor volume (efficacy) and body weight (toxicity) creates a self-validating system to assess the therapeutic window.

• Post-study IHC analysis for Ki-67 and TUNEL directly links macroscopic tumor growth inhibition to the cellular mechanisms of reduced proliferation and induced apoptosis, confirming the on-target effect.

Next Steps:

• Pharmacokinetic (PK) Studies: Determine the compound's absorption, distribution, metabolism, and excretion (ADME) profile to optimize dosing schedules.

• Combination Studies: Given that MCL-1 inhibitors often show synergistic effects, evaluate the compound in combination with standard-of-care agents (e.g., BCL-2 inhibitors like venetoclax, or chemotherapies).[1][3]

• Orthotopic Models: To better mimic human disease, test efficacy in an orthotopic prostate cancer model, where tumors grow in the relevant organ.

By following this structured, data-driven approach, researchers can effectively characterize the preclinical potential of novel drug candidates and make informed decisions for further development.

References

• Selective MCL-1 inhibitor ABBV-467 is efficacious in tumor models but is associated with cardiac troponin increases in patients. Clinical Cancer Research. Available at: [Link]

• Dash, R., et al. (2011). Apogossypol derivative BI-97C1 (Sabutoclax) targeting Mcl-1 sensitizes prostate cancer cells to mda-7/IL-24–mediated toxicity. Proceedings of the National Academy of Sciences, 108(21), 8785-8790. Available at: [Link]

• MCL-1: A TARGET WITH IMMENSE POTENTIAL IN ONCOLOGY. Captor Therapeutics. Available at: [Link]

• Discovery of a Myeloid Cell Leukemia 1 (Mcl-1) Inhibitor That Demonstrates Potent In Vivo Activities in Mouse Models of Hematological and Solid Tumors. ACS Publications. Available at: [Link]

• A Novel Small-Molecule Inhibitor of Mcl-1 Blocks Pancreatic Cancer Growth In Vitro and In Vivo. AACR Journals. Available at: [Link]

• Discovery of Potent Myeloid Cell Leukemia-1 (Mcl-1) Inhibitors That Demonstrate in Vivo Activity in Mouse Xenograft Models of Human Cancer. PubMed. Available at: [Link]

• Jackson, R. S., et al. (2013). Sabutoclax (BI97C1) and BI112D1, Putative Inhibitors of MCL-1, Induce Mitochondrial Fragmentation Either Upstream of or Independent of Apoptosis. Neoplasia, 15(5), 568-578. Available at: [Link]

• Apogossypol derivative BI-97C1 (Sabutoclax) targeting Mcl-1 sensitizes prostate cancer cells to mda-7/IL-24-mediated toxicity. PubMed. Available at: [Link]

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